1-Benzyl-7-iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one

• IUPAC Name: 1-benzyl-7-iodopyrido[2,3-b][1,4]oxazin-2-one
• InChI: InChI=1S/C14H11IN2O2/c15-11-6-12-14(16-7-11)19-9-13(18)17(12)8-10-4-2-1-3-5-10/h1-7H,8-9H2
• InChI Key: BKGCQXKQWKTXCS-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C2=C(O1)N=CC(=C2)I)CC3=CC=CC=C3
• Molecular Formula: C14H11IN2O2
• DSSTOX Substance ID: DTXSID40674143
• Molecular Weight: 366.15 g/mol
• CAS RN: 1203499-40-4

Description

“1-Benzyl-7-iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one” is a chemical compound with the empirical formula C14H11IN2O2. It has a molecular weight of 366.15. This compound is part of a collection of unique chemicals provided by Sigma-Aldrich.

Molecular Structure Analysis

The SMILES string for this compound is Ic1cnc2OCC(=O)N(Cc3ccccc3)c2c1. The InChI key is BKGCQXKQWKTXCS-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

This compound is a solid. More detailed physical and chemical properties are not available in the current resources.

Scientific Research Applications

Synthesis and Chemical Properties

• The benzo[1,4]-oxazine ring system, including compounds like 1-Benzyl-7-iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one, is a significant template in pharmaceutical research due to its unique chemical structure. Its synthesis and properties have been explored in various studies, showing potential as a scaffold for bioactive compounds (Gim et al., 2007).
• Research has focused on the efficient synthesis of derivatives of pyrido[1,4]oxazin-2-ones, highlighting their relevance in chemical research and potential applications in drug development (Hua et al., 2008).

Potential Biological Activities

• The structural analogs of natural pyrimidine compounds, such as this compound, have been studied for their potential antimicrobial, antifungal, antiviral, and antitumor activities, showing the importance of these compounds in the search for new biologically active substances (Ovsyannikova et al., 2016).

Application in Synthesis of Novel Heterocycles

• Studies have shown the use of compounds like this compound in the synthesis of various heterocyclic systems, demonstrating their utility in creating new scaffolds for drug development and chemical research (Cho et al., 2003).

Exploration of Unconquered Chemical Space

• The compound is part of the exploration in the "unconquered chemical space" of heterocyclic rings, which is crucial for expanding chemical diversity and discovering novel molecules with potential medicinal interest (Thorimbert et al., 2018).

Safety and Hazards

The compound is classified as a combustible solid. The WGK (Water Hazard Class) is 3. The flash point is not applicable. For more detailed safety information, it’s recommended to refer to the MSDS (Material Safety Data Sheet) provided by the manufacturer.